Cas no 1782260-95-0 (5-bromo-2-fluoro-3-methoxy-benzoic acid)

• Product Name: 5-bromo-2-fluoro-3-methoxy-benzoic acid
• CAS No: 1782260-95-0
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 5074059
• PubChem ID: 84059925
• Update Time: 2026-03-01

5-bromo-2-fluoro-3-methoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-3-methoxybenzoic acid
• 5-bromo-2-fluoro-3-methoxy-benzoic acid

• Inchi： 1S/C8H6BrFO3/c1-13-6-3-4(9)2-5(7(6)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： LOHNUHQHQVUAGX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1)F)OC

Computed Properties

• Exact Mass: 247.94843g/mol
• Monoisotopic Mass: 247.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Additional information on 5-bromo-2-fluoro-3-methoxy-benzoic acid

5-Bromo-2-Fluoro-3-Methoxy-Benzoic Acid: A Comprehensive Overview

5-Bromo-2-fluoro-3-methoxy-benzoic acid, also known by its CAS number 1782260-95-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone with substituents at positions 2, 3, and 5. The presence of a bromine atom at position 5, a fluorine atom at position 2, and a methoxy group at position 3 makes this compound highly versatile in terms of reactivity and application potential.

The synthesis of 5-bromo-2-fluoro-3-methoxy-benzoic acid typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. For instance, researchers have employed electrophilic aromatic substitution reactions followed by oxidation steps to introduce the functional groups at specific positions on the aromatic ring. The use of modern catalysts and reaction conditions has significantly improved the yield and selectivity of these reactions.

The physical and chemical properties of 5-bromo-2-fluoro-3-methoxy-benzoic acid are well-documented. The compound is a white crystalline solid with a melting point of approximately 180°C. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for various solution-based applications. The presence of electron-withdrawing groups like bromine and fluorine increases the acidity of the benzoic acid moiety, making it a valuable precursor for the synthesis of more complex molecules.

In terms of applications, 5-bromo-2-fluoro-3-methoxy-benzoic acid has found utility in several areas. In pharmaceutical research, this compound serves as an intermediate in the synthesis of bioactive molecules with potential anti-inflammatory and anticancer properties. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain types of cancer cells, particularly due to their ability to modulate key signaling pathways.

Beyond pharmaceuticals, 5-bromo-2-fluoro-3-methoxy-benzoic acid has also been explored in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have reported that incorporating this compound into polymer blends can enhance the electrical conductivity and stability of the resulting materials.

The environmental impact and safety profile of 5-bromo-2-fluoro-3-methoxy-benzoic acid are additional areas of interest. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 5-bromo-2-fluoro-3-methoxy-benzoic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as an important building block for future innovations in chemistry and materials science.